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Compound of Interest

Compound Name: NSC 89275-d12

Cat. No.: B138407 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

This document provides essential safety and logistical information for the proper disposal of

NSC 89275-d12, chemically identified as Benzo[ghi]perylene-d12. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Benzo[ghi]perylene is a polycyclic aromatic hydrocarbon (PAH), a class of compounds known

for their potential carcinogenic effects and environmental persistence. Therefore, this

substance must be handled as hazardous waste.

Immediate Safety Precautions
Before handling NSC 89275-d12, it is imperative to consult the Safety Data Sheet (SDS) and

be fully aware of the associated hazards. This compound is a suspected carcinogen and is very

toxic to aquatic life with long-lasting effects.[1][2][3] All operations involving this substance

should be conducted in a designated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[4] Personnel must wear appropriate Personal Protective Equipment

(PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

Quantitative Data Summary
The following table summarizes key quantitative data for Benzo[ghi]perylene, the non-

deuterated parent compound of NSC 89275-d12. This information is critical for safe handling,

storage, and emergency response planning.
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Property Value

CAS Number 191-24-2 (non-deuterated)

Molecular Formula C₂₂H₁₂ (non-deuterated)

Molecular Weight 276.33 g/mol (non-deuterated)

Appearance Yellow solid

Melting Point 276 - 280 °C (528.8 - 536 °F)

Boiling Point > 500 °C @ 760 mmHg

Solubility Insoluble in water

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of NSC 89275-d12 is through a

licensed hazardous waste disposal company.[2] Under no circumstances should this chemical

be disposed of down the drain or in regular trash.[1]

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for NSC 89275-d12 waste. The

label should include "DANGER/CAUTION – CHEMICAL CARCINOGEN".[5]

This includes the pure compound, contaminated consumables (e.g., weigh boats, pipette

tips, gloves), and any contaminated cleaning materials.

Do not mix this waste with other chemical waste streams, especially incompatible materials

like strong oxidizing agents.[1][4]

2. Spill Management:

In case of a spill, avoid generating dust.[1][4]

Carefully sweep up the solid material.
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Place the collected material and any contaminated cleaning supplies into the designated

hazardous waste container.

Ventilate the area of the spill.

3. Container Management:

Keep the waste container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area, away from incompatible substances.[1][4]

The storage area for carcinogens should be separate from other chemicals.[5]

4. Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste contractor.

Ensure all paperwork and labeling comply with local, state, and federal regulations.

Decontamination Protocol for Laboratory
Equipment
All non-disposable equipment (e.g., glassware, spatulas) that has come into contact with NSC
89275-d12 must be thoroughly decontaminated.

Objective: To effectively remove residual NSC 89275-d12 from laboratory equipment to prevent

cross-contamination and personnel exposure.

Materials:

Appropriate organic solvent (e.g., acetone, hexane, or another solvent in which PAHs are

soluble)

Detergent solution

Deionized water

Designated waste containers for solvent rinsate and contaminated cleaning materials
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Ultraviolet (UV) light source (optional, for verification)

Procedure:

Initial Rinse: In a chemical fume hood, rinse the contaminated equipment with a suitable

organic solvent to dissolve the PAH residue. Collect this solvent rinsate in a designated

hazardous waste container labeled "Halogenated" or "Non-halogenated Solvent Waste" as

appropriate.

Wash: Wash the equipment with a laboratory-grade detergent and warm water.

Final Rinse: Thoroughly rinse the equipment with deionized water.

Drying: Allow the equipment to air dry completely or dry in an oven.

Verification (Optional): PAHs like Benzo[ghi]perylene fluoresce under UV light. A "black light"

can be used to inspect the decontaminated equipment for any remaining fluorescent residue,

which would indicate incomplete decontamination.[6]

Waste Disposal: All solvent rinsate and contaminated cleaning materials (e.g., wipes) must

be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of NSC 89275-d12.
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Caption: Workflow for the safe disposal of NSC 89275-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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